Cas no 339277-28-0 (1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole)

• Product Name: 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole
• CAS No: 339277-28-0
• MF: C₂₆H₂₁F₃N₂O₂S
• MW: 482.517355680466
• CID: 5195234
• Update Time: 2026-03-05

1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE
• 1-ALLYL-4,5-DIPHENYL-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-1H-IMIDAZOLE
• 4,5-diphenyl-1-(prop-2-en-1-yl)-2-{[3-(trifluoromethyl)phenyl]methanesulfonyl}-1H-imidazole
• 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole
• 4,5-diphenyl-1-prop-2-enyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole

• Inchi： 1S/C26H21F3N2O2S/c1-2-16-31-24(21-13-7-4-8-14-21)23(20-11-5-3-6-12-20)30-25(31)34(32,33)18-19-10-9-15-22(17-19)26(27,28)29/h2-15,17H,1,16,18H2
• InChI Key： TWBYWIQSYRLSNN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC=C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 770
• XLogP3: 6
• Topological Polar Surface Area: 60.3

Additional information on 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole

Introduction to 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole (CAS No. 339277-28-0)

1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole, with the CAS number 339277-28-0, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and is characterized by its unique structural features, including an allyl group, diphenyl substituents, and a trifluoromethylbenzyl sulfonyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The imidazole ring is a fundamental component in many biologically active molecules, particularly in the development of drugs targeting various physiological processes. The presence of the allyl group and diphenyl substituents enhances the lipophilicity and stability of the molecule, which are crucial for its pharmacokinetic properties. The trifluoromethylbenzyl sulfonyl moiety introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent studies have explored the potential of 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins.

In addition to its anti-inflammatory properties, 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole has shown promise as an antifungal agent. Studies have reported that it effectively inhibits the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes, leading to cell death. This makes it a valuable candidate for the development of new antifungal therapies.

The pharmacological profile of 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole has also been investigated in preclinical models. In vitro and in vivo studies have demonstrated its low toxicity and good bioavailability, which are essential factors for drug development. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical evaluation.

In terms of chemical synthesis, several methods have been developed to produce 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole. One common approach involves the condensation of 4,5-diphenylimidazole with 3-(trifluoromethyl)benzenesulfonyl chloride in the presence of an allylating agent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic chemistry have led to more efficient and scalable methods, making it feasible to produce this compound on a larger scale for research and development purposes.

The potential applications of 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole extend beyond its direct therapeutic uses. It serves as a valuable tool for investigating biological processes and validating new drug targets. For example, researchers have used this compound to study the role of specific enzymes in disease pathways and to identify novel biomarkers for diagnostic purposes.

In conclusion, 1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole (CAS No. 339277-28-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential uses will emerge, contributing to the advancement of drug discovery and development.